![molecular formula C12H9Cl2NOS2 B5142091 5-(2,3-dichlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5142091.png)
5-(2,3-dichlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one
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Overview
Description
5-(2,3-dichlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one, also known as DCT, is a thiazolidinone derivative that has gained attention due to its potential therapeutic applications. DCT has been found to possess anti-inflammatory, antimicrobial, and anticancer properties.
Mechanism of Action
The mechanism of action of 5-(2,3-dichlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways. This compound has been found to inhibit the NF-κB pathway, which plays a crucial role in inflammation and cancer. This compound has also been shown to activate the p53 pathway, which plays a critical role in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are implicated in inflammation and cancer. This compound has also been shown to inhibit the activity of various enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer metastasis.
Advantages and Limitations for Lab Experiments
5-(2,3-dichlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized with high yield and purity. This compound is also soluble in various solvents, making it easy to use in various assays. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Furthermore, this compound has not been extensively studied in vivo, and its pharmacokinetics and toxicity are not well characterized.
Future Directions
There are several future directions for 5-(2,3-dichlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one research. One potential direction is to investigate the therapeutic potential of this compound in various diseases such as arthritis, sepsis, and cancer. Another direction is to elucidate the mechanism of action of this compound and identify its molecular targets. Furthermore, the pharmacokinetics and toxicity of this compound need to be characterized to evaluate its potential for clinical use. Lastly, the synthesis of this compound can be further optimized to improve its yield and purity.
Conclusion:
In conclusion, this compound is a thiazolidinone derivative that possesses anti-inflammatory, antimicrobial, and anticancer properties. This compound has potential therapeutic applications in various diseases, and its mechanism of action is not fully understood. Further research is needed to elucidate the molecular targets of this compound and evaluate its potential for clinical use.
Synthesis Methods
5-(2,3-dichlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one can be synthesized through the reaction of 2,3-dichlorobenzaldehyde with ethylcyanoacetate in the presence of ammonium acetate and ethanol. The resulting product is then further reacted with thiourea to yield the final product, this compound. The synthesis of this compound has been optimized by various researchers to improve the yield and purity of the compound.
Scientific Research Applications
5-(2,3-dichlorobenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its therapeutic potential in various diseases. Studies have shown that this compound possesses anti-inflammatory properties by inhibiting the expression of pro-inflammatory cytokines such as TNF-α and IL-1β. This compound has also been found to exhibit antimicrobial activity against various Gram-positive and Gram-negative bacteria. Furthermore, this compound has been shown to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.
properties
IUPAC Name |
(5Z)-5-[(2,3-dichlorophenyl)methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NOS2/c1-2-15-11(16)9(18-12(15)17)6-7-4-3-5-8(13)10(7)14/h3-6H,2H2,1H3/b9-6- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXQCGFYXORIKSM-TWGQIWQCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C(=CC2=C(C(=CC=C2)Cl)Cl)SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=C(C(=CC=C2)Cl)Cl)/SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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